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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1167350 Get Quote

Disclaimer: Anilazine is an obsolete triazine fungicide with limited recent scientific literature

available.[1] Its use has been discontinued or restricted in many regions.[1][2] The following

protocols are generalized for foliar fungicide application and phytotoxicity assessment in planta

and should be adapted for specific research needs. The quantitative data provided is

illustrative.

Application Notes
Anilazine (2,4-dichloro-6-(o-chloroanilino)-s-triazine) is a non-systemic foliar fungicide with

protective action.[1] It was historically used to control a range of fungal diseases on various

crops, including turf, vegetables, and ornamentals.[2][3]

Mechanism of Action: The precise mechanism of action is not fully elucidated, but it is known to

be a multi-site inhibitor, which speculatively interferes with fungal cell metabolism.[1][3] Some

sources suggest it may inhibit mitochondrial respiration by disrupting the electron transport

chain in fungal cells.[4] In plants, some triazine compounds are known to affect photosystem II;

however, specific signaling pathways in plants affected by anilazine are not well documented

in recent literature.

Phytotoxicity: Chemical treatments on plants can sometimes lead to phytotoxicity, with

symptoms including burning, necrosis (tissue death), chlorosis (yellowing), leaf distortion

(cupping or twisting), and stunted growth.[3][5][6] The risk of phytotoxicity can be influenced by

environmental conditions such as high temperatures and humidity, as well as the plant's overall
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health.[3][5] One study noted that metabolites of anilazine were phytotoxic to Canada thistle

leaf disks.[2]

Experimental Protocols
General Protocol for In Planta Fungicide Efficacy and
Phytotoxicity Assay
This protocol describes a general method for evaluating the efficacy of a foliar-applied fungicide

against a model pathogen and assessing its potential for phytotoxicity.

Materials:

Anilazine (or other test fungicide)

Wettable powder or other appropriate formulation

Surfactant (e.g., Tween-20)

Sterile deionized water

Healthy, uniformly grown plants (e.g., tomato, cucumber, or a model plant like Arabidopsis

thaliana)

Fungal pathogen culture (e.g., Botrytis cinerea)

Spore suspension medium (e.g., potato dextrose broth)

Hemocytometer

Pressurized spray bottle or laboratory-grade sprayer

Controlled environment growth chamber or greenhouse

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Methodology:

Plant Preparation:
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Grow plants from seed in appropriate potting mix to a suitable developmental stage (e.g.,

4-6 true leaves).

Ensure plants are healthy and not stressed by water or nutrient deficiencies.[3]

Randomly assign plants to treatment groups (e.g., Control, Vehicle, and different

concentrations of Anilazine).

Fungicide Preparation:

Prepare a stock solution of Anilazine in an appropriate solvent if not using a water-soluble

formulation.

Prepare serial dilutions of the fungicide in sterile deionized water to achieve the desired

final concentrations for treatment. Include a surfactant like Tween-20 (e.g., 0.01% v/v) to

ensure even leaf coverage.

The "Vehicle" control should contain the solvent and surfactant at the same concentration

as the fungicide treatments. The "Control" group will be sprayed with water only.

Fungicide Application:

Transfer the prepared solutions to separate, clearly labeled spray bottles.

Spray the foliage of the plants in each treatment group until runoff, ensuring complete

coverage of all leaf surfaces.

Allow the plants to dry completely before any subsequent steps.

Pathogen Inoculation (for efficacy studies):

Prepare a spore suspension of the fungal pathogen from a fresh culture.

Adjust the spore concentration to a known level (e.g., 1 x 10^5 spores/mL) using a

hemocytometer.

24 hours after fungicide application, inoculate the plants by spraying the spore suspension

evenly onto the foliage.
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Incubation and Data Collection:

Place the plants in a high-humidity environment (as required by the specific pathogen)

within a controlled growth chamber.

Monitor the plants daily for the development of disease symptoms and signs of

phytotoxicity.

Assess disease severity and phytotoxicity at set time points (e.g., 3, 5, and 7 days post-

inoculation).

Protocol for Phytotoxicity Assessment
Methodology:

Follow steps 1-3 from the general protocol above. Pathogen inoculation is not required for a

phytotoxicity-only study.

Observe plants at regular intervals (e.g., 24, 48, 72 hours) after treatment for any signs of

damage.

Score the level of phytotoxicity using a rating scale (see Table 1).

Record the types of symptoms observed (e.g., chlorosis, necrosis, leaf curling).[5][6][7]

Data Presentation
Table 1: Phytotoxicity Scoring Scale
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Score
Percentage of Leaf Area
Affected

Description of Symptoms

0 0%
No visible signs of

phytotoxicity.

1 1-10%
Slight chlorosis or very few

necrotic spots.

2 11-25%
Mild chlorosis, some necrotic

spots, and/or slight leaf curling.

3 26-50%

Moderate chlorosis and

necrosis, noticeable leaf

distortion.

4 51-75%

Severe necrosis and chlorosis,

significant stunting or leaf

deformation.

5 >75%
Plant death or near-complete

necrosis of foliage.

Table 2: Illustrative Efficacy and Phytotoxicity Data for
Anilazine

Treatment Group
Concentration
(µg/mL)

Mean Disease
Severity (%)

Mean Phytotoxicity
Score

Control (Water) 0 85.2 0

Vehicle (0.01%

Tween-20)
0 83.5 0

Anilazine 10 45.7 0.5

Anilazine 50 15.3 1.5

Anilazine 100 5.1 2.5
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Caption: Experimental workflow for in planta fungicide testing.
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Caption: Hypothetical plant defense signaling pathway induced by chemical stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anilazine (Ref: ENT 26 058) [sitem.herts.ac.uk]

2. Anilazine | C9H5Cl3N4 | CID 7541 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. agsci.oregonstate.edu [agsci.oregonstate.edu]

4. medchemexpress.com [medchemexpress.com]

5. agrio.app [agrio.app]

6. Diagnosing Phytotoxicity on Landscape Plants [purduelandscapereport.org]

7. Phytotoxicity: Chemical Damage to Garden Plants | University of Maryland Extension
[extension.umd.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Anilazine Treatment
In Planta]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167350#protocol-for-anilazine-treatment-in-planta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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